Cas no 34239-87-7 ([4,4'-Bi-1H-azepine]-7,7'(2H,2'H)-dione, octahydro-)

[4,4'-Bi-1H-azepine]-7,7'(2H,2'H)-dione, octahydro- structure
34239-87-7 structure
Product Name:[4,4'-Bi-1H-azepine]-7,7'(2H,2'H)-dione, octahydro-
CAS No:34239-87-7
MF:C12H20N2O2
MW:224.299403190613
CID:291683
PubChem ID:71346676
Update Time:2025-04-19

[4,4'-Bi-1H-azepine]-7,7'(2H,2'H)-dione, octahydro- Chemical and Physical Properties

Names and Identifiers

    • [4,4'-Bi-1H-azepine]-7,7'(2H,2'H)-dione, octahydro-
    • 5-(7-oxoazepan-4-yl)azepan-2-one
    • [4,4'-Biazepane]-7,7'-dione
    • DTXSID00772654
    • 34239-87-7
    • Inchi: 1S/C12H20N2O2/c15-11-3-1-9(5-7-13-11)10-2-4-12(16)14-8-6-10/h9-10H,1-8H2,(H,13,15)(H,14,16)
    • InChI Key: JOYRGJJLMRARMP-UHFFFAOYSA-N
    • SMILES: O=C1CCC(CCN1)C1CCC(NCC1)=O

Computed Properties

  • Exact Mass: 224.152477885g/mol
  • Monoisotopic Mass: 224.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 58.2Ų
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